Cas no 203245-16-3 (2,3,4-Trifluoroanisole)
2,3,4-Trifluoroanisole is a fluorinated aromatic ether with the molecular formula C₇H₅F₃O. This compound is characterized by the presence of three fluorine atoms at the 2, 3, and 4 positions of the anisole ring, enhancing its electron-withdrawing properties and reactivity. It serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The trifluoromethyl and methoxy groups contribute to its stability and versatility in cross-coupling reactions and nucleophilic substitutions. Its high purity and well-defined structure make it suitable for precision applications in research and industrial processes. Proper handling is advised due to its potential volatility and reactivity under specific conditions.
2,3,4-Trifluoroanisole structure
Product Name:2,3,4-Trifluoroanisole
CAS No:203245-16-3
MF:C7H5F3O
MW:162.109212636948
MDL:MFCD00042396
CID:92333
PubChem ID:2776942
Update Time:2025-11-02
2,3,4-Trifluoroanisole Chemical and Physical Properties
Names and Identifiers
-
- 2,3,4-Trifluoroanisole
- Benzene, 1,2,3-trifluoro-4-methoxy- (9CI)
- 2,3,4,5,6-PENTAFLUOROPHENYL 1-ETHANESULPHONATE
- 1,2,3-Trifluoro-4-methoxybenzene
- JS-4203
- SCHEMBL802723
- FT-0676264
- AM61386
- 1, 2, 3-trifluoro-4-methoxybenzene
- 2,3,4-Trifluorophenol, methyl ether
- 1-(Hydroxymethyl)-2,3,4-trifluorobenzene
- J-519670
- DTXSID10380300
- CS-W010866
- A856753
- MFCD00042396
- Benzene, 1,2,3-trifluoro-4-methoxy-
- 203245-16-3
- AKOS006230027
- 1,2,3-Trifluoro-4-methoxy-benzene
-
- MDL： MFCD00042396
- Inchi： 1S/C7H5F3O/c1-11-5-3-2-4(8)6(9)7(5)10/h2-3H,1H3
- InChI Key： LIVNSQZJDRPZKP-UHFFFAOYSA-N
- SMILES： FC1C(=C(C=CC=1OC)F)F
Computed Properties
- Exact Mass: 162.02900
- Monoisotopic Mass: 162.029
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.2
- Topological Polar Surface Area: 9.2A^2
Experimental Properties
- Color/Form: Colorless liquid
- Density: 1.285
- Boiling Point: 156 ºC
- Flash Point: 54 ºC
- PSA: 9.23000
- LogP: 2.11250
- Solubility: Unable or difficult to mix
2,3,4-Trifluoroanisole Security Information
- Hazardous Material transportation number：UN3271
-
Hazardous Material Identification：
- HazardClass：3
- PackingGroup：III
- Packing Group：III
2,3,4-Trifluoroanisole Customs Data
- HS CODE：2909309090
- Customs Data：
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
2,3,4-Trifluoroanisole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015000613-5g |
2,3,4-Trifluoroanisole |
203245-16-3 | 95% | 5g |
$227.33 | 2023-09-02 | |
| Alichem | A015000613-25g |
2,3,4-Trifluoroanisole |
203245-16-3 | 95% | 25g |
$909.33 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T133063-5g |
2,3,4-Trifluoroanisole |
203245-16-3 | 97% | 5g |
¥665.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T133063-1g |
2,3,4-Trifluoroanisole |
203245-16-3 | 97% | 1g |
¥163.90 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 003618-25g |
2,3,4-Trifluoroanisole |
203245-16-3 | 97% | 25g |
4877.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 003618-5g |
2,3,4-Trifluoroanisole |
203245-16-3 | 97% | 5g |
1283.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 003618-1g |
2,3,4-Trifluoroanisole |
203245-16-3 | 97% | 1g |
405.0CNY | 2021-07-13 | |
| TRC | T895630-10mg |
2,3,4-Trifluoroanisole |
203245-16-3 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T895630-50mg |
2,3,4-Trifluoroanisole |
203245-16-3 | 50mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T895630-100mg |
2,3,4-Trifluoroanisole |
203245-16-3 | 100mg |
$ 80.00 | 2022-06-02 |
2,3,4-Trifluoroanisole Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:203245-16-3)2,3,4-Trifluoroanisole
Order Number:A856753
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:02
Price ($):223.0
Email:sales@amadischem.com
2,3,4-Trifluoroanisole Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
203245-16-3 (2,3,4-Trifluoroanisole) Related Products
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- 4920-34-7(1,2,4-Trifluoro-3-methoxybenzene)
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- 6804-37-1( )
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:203245-16-3)2,3,4-Trifluoroanisole
Purity:99%
Quantity:25g
Price ($):223.0